Cas no 1378852-07-3 (5-chloro-1H-indol-2-amine)

• Product Name: 5-chloro-1H-indol-2-amine
• CAS No: 1378852-07-3
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD20704717
• CID: 5208741
• PubChem ID: 23300087
• Update Time: 2025-06-11

5-chloro-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-2-amine, 5-chloro-
• 5-chloro-1H-indol-2-amine

• MDL： MFCD20704717
• Inchi： 1S/C8H7ClN2/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-4,11H,10H2
• InChI Key： CEKDOPVYQRMPBY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C=C1N

Additional information on 5-chloro-1H-indol-2-amine

Professional Introduction to 5-chloro-1H-indol-2-amine (CAS No. 1378852-07-3)

5-chloro-1H-indol-2-amine, with the chemical formula C8H7ClN2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the indole family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a chlorine substituent at the 5-position and an amine group at the 2-position enhances its reactivity and makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The compound's unique structural features contribute to its versatility in chemical transformations. The chlorine atom at the 5-position of the indole ring can participate in nucleophilic substitution reactions, allowing for further functionalization. Meanwhile, the amine group at the 2-position can engage in hydrogen bonding interactions, influencing its solubility and binding affinity with biological targets. These properties make 5-chloro-1H-indol-2-amine a preferred building block for designing novel therapeutic agents.

In recent years, significant advancements have been made in understanding the pharmacological potential of indole derivatives. Studies have demonstrated that compounds containing the indole scaffold exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. Among these derivatives, 5-chloro-1H-indol-2-amine has shown particular promise in several preclinical studies.

One of the most compelling areas of research involving 5-chloro-1H-indol-2-amine is its role in anticancer therapy. Researchers have identified that this compound can modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, it has been found to inhibit the activity of tyrosine kinases, which are crucial for cancer cell growth and angiogenesis. Additionally, preclinical studies suggest that 5-chloro-1H-indol-2-amine can induce apoptosis in certain cancer cell lines by activating stress-responsive pathways.

The compound's ability to interact with biological targets is further highlighted by its potential as an inhibitor of enzymes such as monoamine oxidase (MAO). MAO enzymes are involved in the metabolism of neurotransmitters like serotonin and dopamine, making them relevant targets for treating neurological disorders. By inhibiting these enzymes, 5-chloro-1H-indol-2-amine may have therapeutic benefits in conditions characterized by neurotransmitter imbalances.

Another area where 5-chloro-1H-indol-2-amine shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies indicate that this compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 5-chloro-1H-indol-2-amine involves multi-step organic reactions that highlight its synthetic utility. Common synthetic routes include chlorination of indole derivatives followed by selective amination. These processes often require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research and development purposes.

The pharmacokinetic properties of 5-chloro-1H-indol-2-amine are also subjects of interest. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance bioavailability and therapeutic efficacy. Modifications to the molecular structure can influence these properties significantly. For example, introducing hydrophilic groups can improve solubility while maintaining biological activity.

In conclusion, 5-chloro-1H-indol-2-amine (CAS No. 1378852/07/3) represents a promising compound with diverse pharmacological applications. Its unique structural features make it a valuable intermediate in drug development, particularly in anticancer and anti-inflammatory therapies. Ongoing research continues to uncover new mechanisms of action and optimize synthetic routes for this versatile molecule.